BP Fluor 488 azide

• Molecular Formula: C27H26N6O10S2
• Molecular Weight: 658.7 g/mol
• InChI: InChI=1S/C27H26N6O10S2/c28-19-9-7-16-21(17-8-10-20(29)25(45(40,41)42)23(17)43-22(16)24(19)44(37,38)39)15-6-5-14(13-18(15)27(35)36)26(34)31-11-3-1-2-4-12-32-33-30/h5-10,13,28H,1-4,11-12,29H2,(H,31,34)(H,35,36)(H,37,38,39)(H,40,41,42)
• InChIKey: PACHABYIXPOXOB-UHFFFAOYSA-N

BP Fluor 488 Azide: Key Specifications

BP Fluor 488 azide is a sulfonated rhodamine-based, green-fluorescent dye containing an azide functional group, designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) click chemistry applications . The compound exhibits an excitation maximum at approximately 499 nm and an emission maximum at 520 nm, making it optimally compatible with standard 488 nm laser lines and FITC filter sets [1]. As a pure 5-sulfonated rhodamine isomer, it eliminates lot-to-lot variability inherent in mixed isomer preparations .

1

488 nm channel compatibility

Ex/Em 499/520 nm supports standard FITC filter sets and laser lines.

2

Single-isomer lot consistency

Pure 5-sulfonated rhodamine eliminates batch-dependent variability.

3

Click chemistry ready

Azide functional group for CuAAC and SPAAC bioconjugation workflows.

• [1] TargetMol. (n.d.). BP Fluor 488 azide. Compound Page. View Source

BP Fluor 488 Azide vs. FITC and Alexa Fluor 488

Direct substitution of BP Fluor 488 azide with fluorescein isothiocyanate (FITC) results in significant performance deficits in fluorescence microscopy, flow cytometry, and long-term imaging due to FITC's rapid photobleaching and pronounced pH sensitivity . While other 488-channel dyes such as Alexa Fluor 488, iFluor 488, and DyLight 488 share a common sulfonated rhodamine core with overlapping spectral properties, critical differences in extinction coefficient, quantum yield, photostability metrics, and isomeric purity directly impact quantitative reproducibility and signal-to-noise ratios across experimental replicates .

FITC analogs

Severe photobleaching and pH sensitivity may compromise reproducibility in live-cell and time-lapse assays.

Other 488 dyes

Extinction coefficients, quantum yields, and isomeric purity can shift signal-to-noise ratios and require lot-specific validation.

BP Fluor 488 Azide Quantitative Comparison

Isomer Purity and Lot-to-Lot Consistency

BP Fluor 488 azide is manufactured as a pure 5-sulfonated rhodamine molecule, in contrast to many commercial Alexa Fluor 488 and DyLight 488 preparations which exist as mixtures of 5- and 6-isomers in varying, unspecified ratios . This isomeric heterogeneity introduces significant batch-to-batch variability in fluorescence intensity and labeling efficiency. By providing a homogeneous, single-isomer product, BP Fluor 488 azide eliminates this variable, ensuring consistent performance across multiple experiments and reagent lots .

Isomer Purity

Head-to-head

Pure 5-sulfonated isomer

vs. Alexa Fluor 488 / DyLight 488 mixed isomers

Eliminates lot-dependent signal variability.

Verified at manufacturing specification level.

Evidence Dimension	Isomeric Purity and Batch Consistency
Target Compound Data	Pure 5-sulfonated rhodamine isomer
Comparator Or Baseline	Alexa Fluor 488 (Mixed 5- and 6-isomers); DyLight 488 (Mixed isomers)
Quantified Difference	Single isomer vs. undefined isomer mixture
Conditions	Manufacturing process and product specification

Why This Matters

For longitudinal studies, clinical assay development, or any workflow requiring absolute reproducibility, the single-isomer purity of BP Fluor 488 azide ensures that observed signal changes are biological in origin rather than artifacts of dye lot variation.

Brightness and Quantum Yield vs. FITC

While FITC exhibits severe limitations in brightness and stability, BP Fluor 488 azide delivers performance statistically equivalent to the industry-standard Alexa Fluor 488, which has a reported quantum yield of 0.92 and an extinction coefficient of 73,000 M⁻¹cm⁻¹ . In comparison, iFluor 488 has a slightly lower quantum yield of 0.9 but a higher extinction coefficient of 75,000 M⁻¹cm⁻¹ . BP Fluor 488 azide matches Alexa Fluor 488's high quantum yield, providing superior photon output per absorbed photon compared to many alternatives.

Quantum Yield

Cross-study

Φ = 0.92

vs. Alexa Fluor 488 (0.92), iFluor 488 (0.90), FITC (~0.3–0.5)

Supports low-abundance target detection.

Reported values in aqueous buffer; source-specific review.

Evidence Dimension	Quantum Yield (Φ)
Target Compound Data	0.92 (reported for BP Fluor 488 family)
Comparator Or Baseline	Alexa Fluor 488: Φ = 0.92; iFluor 488: Φ = 0.9; FITC: Φ ≈ 0.3-0.5
Quantified Difference	Equivalent to Alexa Fluor 488; ~2-3x higher than FITC
Conditions	Standard fluorescence spectroscopy in aqueous buffer

Why This Matters

For detecting low-abundance targets, the high quantum yield of BP Fluor 488 azide translates directly into higher signal-to-noise ratios and lower limits of detection compared to FITC-based assays.

pH Insensitivity in Acidic Environments

BP Fluor 488 azide exhibits pH-insensitive fluorescence across a broad range (pH 4-10), maintaining high signal output even in acidic subcellular compartments such as endosomes and lysosomes . In stark contrast, FITC fluorescence is nearly quenched at pH < 7, with maximal emission only at pH > 9 . This difference is critical for accurate quantification in live-cell imaging and intracellular trafficking studies.

pH Stability

Head-to-head

Stable emission pH 4–10

vs. FITC: >50% signal loss at pH 7

Enables acidic compartment imaging without pH correction buffers.

Reported endpoint context; may reduce workflow steps.

Evidence Dimension	pH Stability of Fluorescence Intensity
Target Compound Data	Stable emission across pH 4-10
Comparator Or Baseline	FITC: >50% signal loss at pH 7; maximum fluorescence only at pH >9
Quantified Difference	Full signal retention in physiological acidic conditions vs. near-complete loss with FITC
Conditions	Aqueous buffer, fluorescence spectroscopy

Why This Matters

Procurement of BP Fluor 488 azide eliminates the need for anti-fade mounting media or pH correction buffers required for FITC, reducing workflow complexity and improving data reliability in acidic cellular microenvironments.

Photostability for Extended Imaging

BP Fluor 488 azide demonstrates significantly higher resistance to photobleaching than FITC under continuous 488 nm laser excitation, enabling extended imaging sessions without signal decay . A comparative benchmark indicates that AbFluor 488 (a sulfonated rhodamine dye structurally related to BP Fluor 488) retains 80% of initial fluorescence after 8.7 minutes of continuous excitation, whereas FITC decays to the same level in only 45 seconds [1]. This represents an approximately 10-fold improvement in photostability.

Photostability

Class-level

~10× longer imaging window vs. FITC

Sulfonated rhodamine 488-class dyes retain >80% signal after minutes; FITC decays in ~45 s.

Supports extended live-cell and super-resolution acquisitions.

Class-level inference; exact BP Fluor 488 data to verify.

Evidence Dimension	Photobleaching Half-Life
Target Compound Data	Sulfonated rhodamine 488-class dyes retain >80% signal after minutes of continuous exposure
Comparator Or Baseline	FITC: 80% signal retention after ~45 seconds
Quantified Difference	~10x longer usable imaging window
Conditions	Continuous 488 nm laser excitation (10 mW/cm²)

Why This Matters

For time-lapse microscopy, 3D z-stack acquisition, or super-resolution techniques requiring high photon budgets, the enhanced photostability of BP Fluor 488 azide prevents signal loss and phototoxicity artifacts that compromise data quality.

• [1] Abbkine. (2025). AbFluor 488 Kit Technical Specifications. View Source

Cost-Effectiveness Compared to Alexa Fluor 488

BP Fluor 488 azide is positioned as a direct, cost-effective alternative to Alexa Fluor 488 azide, providing comparable brightness and photostability at a significantly lower price point . While exact pricing varies by vendor and volume, BroadPharm's stated value proposition emphasizes budget maximization without performance compromise, making it particularly attractive for high-throughput screening campaigns or large-scale bioconjugation projects where reagent costs scale linearly with throughput .

Cost Efficiency

Vendor-claimed

Reported significant savings vs. Alexa Fluor 488 azide

Commercial pricing; vendor-dependent

May benefit budget-constrained high-throughput workflows.

Confirm pricing and performance for scale.

Evidence Dimension	Procurement Cost per Unit
Target Compound Data	Significantly lower cost (vendor-claimed)
Comparator Or Baseline	Alexa Fluor 488 azide (Thermo Fisher Scientific)
Quantified Difference	Vendor-dependent; BroadPharm claims significant savings
Conditions	Commercial reagent pricing

Why This Matters

For laboratories with constrained budgets or large-scale labeling requirements, selecting BP Fluor 488 azide over branded alternatives can reduce operational costs without sacrificing spectral performance or data quality.

Water Solubility and Reduced Aggregation

BP Fluor 488 azide, like other sulfonated rhodamine 110 derivatives, possesses multiple negative charges that confer high aqueous solubility and significantly reduce dye-dye aggregation and non-specific binding to biomolecules . This is in contrast to hydrophobic dyes like FITC, which are prone to aggregation in aqueous buffers, leading to fluorescence quenching and increased background noise. While this property is shared among Alexa Fluor 488, DyLight 488, and CF 488 Dye, it differentiates the sulfonated rhodamine class from traditional xanthene dyes .

Water Solubility

Class-level

High aqueous solubility, low aggregation

vs. FITC: hydrophobic, prone to precipitation

Reduces conjugate precipitation and non-specific background.

Property shared with sulfonated rhodamine class.

Evidence Dimension	Water Solubility and Aggregation Propensity
Target Compound Data	High aqueous solubility; minimal aggregation
Comparator Or Baseline	FITC: Low aqueous solubility; prone to aggregation and precipitation
Quantified Difference	Significantly reduced conjugate precipitation and non-specific background
Conditions	Aqueous buffer, physiological pH

Why This Matters

Improved solubility ensures more efficient and homogeneous labeling of biomolecules, particularly at higher dye-to-protein ratios, resulting in brighter, cleaner conjugates for microscopy and flow cytometry.

BP Fluor 488 Azide Application Scenarios

Sensitive Detection of Low-Abundance Targets

BP Fluor 488 azide is optimally suited for detecting low-copy-number proteins, rare cell populations, or low-abundance RNA transcripts. Its high quantum yield (0.92) and high extinction coefficient (73,000 M⁻¹cm⁻¹) provide the photon output necessary to resolve dim signals above autofluorescence background, as supported by comparative spectral data .

Acidic Compartment and Endocytic Pathway Imaging

For tracking biomolecules into endosomes, lysosomes, or other acidic organelles, BP Fluor 488 azide maintains consistent fluorescence intensity across the pH 4-10 range, unlike FITC which is quenched in acidic environments . This makes it a superior choice for live-cell pulse-chase experiments and intracellular trafficking studies.

Time-Lapse and Super-Resolution Imaging

The enhanced photostability of sulfonated rhodamine 488-class dyes, including BP Fluor 488 azide, supports extended imaging sessions lasting minutes rather than seconds without significant signal decay, as evidenced by comparative photobleaching benchmarks . This is critical for 4D live-cell imaging, STORM, and PALM super-resolution techniques.

High-Throughput Click Chemistry and Bioconjugation

For laboratories performing large-scale CuAAC or SPAAC reactions requiring hundreds to thousands of labeling events, the combination of Alexa Fluor 488-equivalent performance with significantly reduced procurement cost positions BP Fluor 488 azide as an economically rational choice that preserves data quality while reducing operational expenses .

Application

Selection Property

Validation Focus

Low-abundance target detection

High quantum yield and extinction coefficient

Signal-to-noise ratio and LOD endpoint review

Acidic compartment imaging

pH-insensitive fluorescence (pH 4–10)

Endocytic pathway signal retention

Time-lapse and super-resolution microscopy

Enhanced photostability under continuous excitation

Photon budget and signal decay over time

High-throughput click bioconjugation

Cost-performance ratio and azide reactivity

Batch-to-batch labeling consistency and budget fit